Cas no 13548-69-1 (2,7-Diaminofluorene Dihydrochloride)

• Product name: 2,7-Diaminofluorene Dihydrochloride
• CAS No: 13548-69-1
• MF: C₁₃H₁₄Cl₂N₂
• MW: 269.169661045074
• MDL: MFCD00012535
• CID: 49336
• PubChem ID: 11543576

2,7-Diaminofluorene Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene-2,7-diamine dihydrochloride
• 2,7-Diaminofluorene Dihydrochloride
• 9H-Fluorene-2,7-diamine
• 2,7-Fluorenediammonium dichloride
• 2,7-Fluoroenediamine
• 2,7-Diaminofluorene2HCl
• 2,7-Fluorenyldiamine2HCl
• 2,7-DIAMINOFLUORENE DI HCL
• 9H-Fluorene-2,7-diamine (9CI)
• (7-amino-9H-fluoren-2-yl)amine
• 2,7-fluorenyldiamine hydrochloride
• FLUORENE-2,7-DIAMINE DIHYDROCHLORIDE
• 2,7-Diaminofluorene Di hydrochloride
• 2,7-DIAMINOFLUORENEDIHYDROCHLORIDE
• 2,7-Diaminofluorene diHCl
• 2,7-diamino-fluoren dihydrochloride
• 2,7-fluorenylenediammonium dichloride
• fluorene-2,7-diamine dihy
• SCHEMBL867181
• AKOS015845038
• MFCD00012535
• D89592
• 9H-fluorene-2,7-diamine;dihydrochloride
• 9H-Fluorene-2,7-diaminedihydrochloride
• 2,7-Diaminofluorene Dihydrochloride, >/=98%
• 9H-Fluorene-2,7-diamine, hydrochloride (1:2)
• DTXSID401338072
• 9H-Fluorene-2,7-diamine, dihydrochloride
• D0093
• 13548-69-1
• AS-64076
• (7-azaniumyl-9H-fluoren-2-yl)azanium;dichloride
• C13H12N2.2ClH
• C13-H12-N2.2Cl-H
• 9H-Fluorene-2,7-diamine, dihydrochloride (9CI)
• Fluorene-2,7-diamine, dihydrochloride (8CI)
• NS00085668
• DB-020260
• QJXYCUYLZDQRIN-UHFFFAOYSA-N

• MDL： MFCD00012535
• Inchi： 1S/C13H12N2.2ClH/c14-10-1-3-12-8(6-10)5-9-7-11(15)2-4-13(9)12;;/h1-4,6-7H,5,14-15H2;2*1H
• InChI Key： QJXYCUYLZDQRIN-UHFFFAOYSA-N
• SMILES： Cl[H].Cl[H].N([H])([H])C1C([H])=C([H])C2C3C([H])=C([H])C(=C([H])C=3C([H])([H])C=2C=1[H])N([H])[H]

Computed Properties

• Exact Mass: 268.05300
• Monoisotopic Mass: 196.100048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 52
• XLogP3: 2.6

Experimental Properties

• Color/Form: Gray to brown solid
• Density: 1.283
• Melting Point: 260-310 ºC
• Boiling Point: 467ºC at 760 mmHg
• Flash Point: 283.6 ºC
• Water Partition Coefficient: Slightly soluble
• PSA: 52.04000
• LogP: 5.18860
• Merck: 14,4156
• Sensitiveness: Light Sensitive
• Solubility: Slightly soluble
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2,7-Diaminofluorene Dihydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：2811
• Hazard Category Code： R22;R40;R68
• Safety Instruction： S45-S36/37
• RTECS：LL7050000
• Hazardous Material Identification：
• PackingGroup：II
• Packing Group：II
• Risk Phrases：R22; R40; R68
• HazardClass：6.1
• Safety Term：6.1
• Packing Group：II
• Hazard Level：6.1
• Storage Condition：Store below +30°C.

2,7-Diaminofluorene Dihydrochloride Customs Data

• HS CODE：2921590090
• Customs Data：

  China Customs Code:

  2921590090

  Overview:

  2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Material Chemicals High Polymer Materials

Additional information on 2,7-Diaminofluorene Dihydrochloride

Comprehensive Overview of 2,7-Diaminofluorene Dihydrochloride (CAS No. 13548-69-1): Properties, Applications, and Research Insights

2,7-Diaminofluorene dihydrochloride (CAS No. 13548-69-1) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in scientific research. As a derivative of fluorene, this compound features two amino groups at the 2 and 7 positions, making it a valuable intermediate in synthetic chemistry and material science. Researchers and industries frequently search for terms like "2,7-diaminofluorene dihydrochloride synthesis", "CAS 13548-69-1 applications", and "fluorene derivatives in nanotechnology", reflecting its growing relevance in advanced fields.

The compound's molecular formula, C₁₃H₁₂N₂·2HCl, and its crystalline form underscore its stability and solubility in polar solvents, which are critical for laboratory workflows. Recent trends highlight its use in conductive polymers and organic electronics, aligning with the global push for sustainable materials. Questions such as "How does 2,7-diaminofluorene dihydrochloride improve OLED efficiency?" or "Role of fluorene derivatives in biosensors" dominate academic discussions, emphasizing its cross-disciplinary appeal.

From a synthetic perspective, 2,7-diaminofluorene dihydrochloride serves as a precursor for polyfluorenes, a class of polymers with exceptional optoelectronic properties. Its dihydrochloride salt form enhances handling safety and reactivity, addressing common queries like "handling guidelines for CAS 13548-69-1" and "storage conditions for aminofluorene derivatives". The compound’s role in photovoltaic research and dye-sensitized solar cells further positions it at the forefront of renewable energy innovations.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 2,7-diaminofluorene dihydrochloride, ensuring purity for sensitive applications. Emerging studies explore its potential in biomedical imaging and drug delivery systems, responding to searches like "fluorene-based probes for diagnostics". This adaptability underscores why the compound remains a staple in both academic and industrial R&D.

Environmental and regulatory considerations are also pivotal. While 2,7-diaminofluorene dihydrochloride is not classified as hazardous under major frameworks, researchers often inquire about "eco-friendly synthesis routes" and "green chemistry alternatives" for fluorene derivatives. Such queries reflect the broader shift toward sustainable laboratory practices, where this compound’s modular reactivity offers distinct advantages.

In summary, CAS No. 13548-69-1 represents a nexus of innovation across multiple domains, from advanced materials to life sciences. Its dual functionality as a building block and active component continues to inspire cutting-edge research, making it a subject of enduring interest in both peer-reviewed literature and industrial patent filings.